Cas no 1105244-26-5 (8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105244-26-5
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6201444
• Update Time: 2025-07-08

8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethylpurine-2,6-dione

• Inchi： 1S/C17H21N5O3/c1-4-18-16-19-14-13(15(24)21(3)17(25)20(14)2)22(16)10-12(23)11-8-6-5-7-9-11/h5-9,12,23H,4,10H2,1-3H3,(H,18,19)
• InChI Key： CAUSSDUEIPXVTE-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCC

Additional information on 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 1105244-26-5)

The compound 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 1105244-26-5) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This xanthine derivative, with its unique structural modifications, demonstrates promising pharmacological properties that warrant further investigation. Recent studies have focused on elucidating its mechanism of action, therapeutic potential, and structure-activity relationships.

Structural analysis reveals that this compound belongs to the purine alkaloid class, featuring an ethylamino group at position 8 and a 2-hydroxy-2-phenylethyl moiety at position 7 of the xanthine core. These modifications confer distinct physicochemical properties compared to classical xanthine derivatives, potentially leading to improved target selectivity and pharmacokinetic profiles. Molecular docking studies suggest enhanced binding affinity to adenosine receptors, particularly the A_2A subtype, which may underlie its observed biological effects.

Recent pharmacological evaluations have demonstrated that 1105244-26-5 exhibits potent anti-inflammatory and neuroprotective activities in various in vitro and in vivo models. A 2023 study published in the Journal of Medicinal Chemistry reported significant inhibition of pro-inflammatory cytokine production in microglial cells at nanomolar concentrations. The compound showed remarkable blood-brain barrier permeability in rodent models, suggesting potential applications in central nervous system disorders. These findings position it as a promising lead compound for developing novel therapeutics for neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 8-(ethylamino)-7-(2-hydroxy-2-phenylethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. A 2024 patent application disclosed an optimized four-step synthesis route starting from theophylline, achieving an overall yield of 42% with excellent enantiomeric purity (>99% ee). The development of robust analytical methods, including HPLC-MS protocols for quantification in biological matrices, has facilitated more accurate pharmacokinetic studies of this compound.

Current research directions include structure-activity relationship studies to optimize the therapeutic index and investigations into potential combination therapies. Preliminary data suggest synergistic effects with existing anti-inflammatory agents, opening possibilities for novel treatment regimens. As research progresses, 1105244-26-5 continues to demonstrate significant potential as a scaffold for developing innovative therapeutics targeting inflammation-related disorders and neurodegenerative conditions.